Very long-chain fatty acids
Very long-chain fatty acids (VLCFAs) are a class of fatty acids characterized by their unusually long carbon chains, typically containing more than 20 carbons. These unique chemical properties make VLCFAs distinct from shorter chain fatty acids and essential in various biological processes.
In human physiology, VLCFAs play crucial roles in the formation and maintenance of cellular membranes, particularly in the central nervous system. They also contribute to energy storage and are involved in lipid metabolism pathways. Deficiencies or imbalances in VLCFA levels can lead to severe metabolic disorders such as very long-chain acyl-CoA dehydrogenase (VLCAD) deficiency, which affects lipid metabolism and can cause symptoms ranging from muscle pain to liver dysfunction.
In industrial applications, VLCFAs are used in the production of cosmetics due to their moisturizing properties. They also find use in biotechnology for creating sustainable biofuels and in pharmaceuticals as precursors for drug development. The unique characteristics of VLCFAs make them valuable in both medical and commercial sectors, highlighting their importance across multiple industries.

Structure | Chemical Name | CAS | MF |
---|---|---|---|
![]() |
Octacosanoic acid,sodium salt (1:1) | 25728-82-9 | C28H55O2-.Na+ |
![]() |
(5E,7Z,10Z,13Z,16Z,19Z)-4-Oxo-5,7,10,13,16,19-docosahexaenoic Acid | 845673-74-7 | C22H30O3 |
![]() |
Hexacosanoic--d4 Acid | 1194984-85-4 | C26H52O2 |
![]() |
Docosanoic acid, 3-hydroxy- | 89946-08-7 | C22H44O3 |
![]() |
(7s,14r)-7,14-dihydroxydocosa-4,8,10,12,16,19-hexaenoic Acid | 1268720-66-6 | C22H32O4 |
![]() |
Docosanoic acid, sodiumsalt (1:1) | 5331-77-1 | C22H43O2-.Na+ |
![]() |
Docosahexaenoic acid | 25167-62-8 | C22H32O2 |
![]() |
2-[1-Hydroxy-18-[2-(17-methoxy-18-methylhexatriacontyl)cyclopropyl]octadecyl]hexacosanoic acid | 23599-54-4 | C85H168O4 |
![]() |
Resolvin D3 | 916888-47-6 | C22H32O5 |
![]() |
6,9,12,15,18-Tetracosapentaenoic acid, (6Z,9Z,12Z,15Z,18Z)- | 29487-98-7 | C24H38O2 |
Related Literature
-
Zhenliang Li,Zunli Mo,Pengji Yan,Shujuan Meng,Ruijuan Wang,Xiaohui Niu,Nijun Liu,Ruibin Guo New J. Chem., 2018,42, 11635-11641
-
Xiao Li,Xingqiao Wu,Junjie Li,Jingbo Huang,Liang Ji,Zihan Leng,Ningkang Qian,Deren Yang Nanoscale, 2021,13, 19610-19616
-
Gaurav R. Gupta,Jagrut Shah,Kamlesh S. Vadagaonkar,Aditya G. Lavekar,Anant R. Kapdi Org. Biomol. Chem., 2019,17, 7596-7631
-
Lizhen Liu,Jingcong Hu,Ben Lei,Hongwei Huang,Yue Lu J. Mater. Chem. A, 2022,10, 20396-20401
-
Hadi Nur,Shigeru Ikeda,Bunsho Ohtani Chem. Commun., 2000, 2235-2236
-
7. Back cover
-
Jeroen Poissonnier,Joris W. Thybaut,Carlos O. Castillo React. Chem. Eng., 2022,7, 619-640
-
Cui Wang,Wei Zou,Jiasheng Wang,Yuzhen Ge,Rongwen Lu,Shufen Zhang New J. Chem., 2017,41, 3865-3871
-
Kumaresh Ghosh,Santanu Panja RSC Adv., 2015,5, 12094-12099
Recommended suppliers
-
Suzhou Genelee Bio-Technology Co., Ltd.Factory Trade Brand reagentsCompany nature: Private enterprises
-
河南东延药业有限公司Factory Trade Brand reagentsCompany nature: Private enterprises
-
Nanjing jingzhu bio-technology Co., Ltd.Factory Trade Brand reagentsCompany nature: Private enterprises
-
Jinan Hanyu Chemical Co.,Ltd.Factory Trade Brand reagentsCompany nature: Private enterprises
-
Handan Zechi Trading Co., LtdFactory Trade Brand reagentsCompany nature: Private enterprises
Recommended products
-
Semaglutide Cas No: 910463-68-2
-
Tirzepatide Cas No: 2023788-19-2
-
Crisaborole Cas No: 906673-24-3
-
Cabozantinib S-malate Cas No: 1140909-48-3
-
Bucladesine sodium Cas No: 16980-89-5